molecular formula C8H16N2O B1178126 Hexanamide,  2-(1-aminoethylidene)- CAS No. 130872-19-4

Hexanamide, 2-(1-aminoethylidene)-

Cat. No.: B1178126
CAS No.: 130872-19-4
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound Hexanamide, 2-(1-aminoethylidene)- is a derivative of hexanoic acid featuring an amide group and an aminoethylidene moiety at the second carbon. This compound’s amide form is hypothesized to serve as a precursor or intermediate in pharmaceutical or organic synthesis, though specific applications require further research.

Properties

CAS No.

130872-19-4

Molecular Formula

C8H16N2O

Synonyms

Hexanamide, 2-(1-aminoethylidene)-

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations and Structural Analogues

Table 1: Key Hexanamide Derivatives and Analogues
Compound Name Molecular Formula Molecular Weight (g/mol) Key Functional Groups Applications/Findings
Hexanamide, 2-(1-aminoethylidene)- (hypothetical) C₈H₁₄N₂O 154.21 (estimated) Amide, aminoethylidene Potential synthetic intermediate
Hexanoic acid, 2-(1-aminoethylidene), ethyl ester C₈H₁₅NO₂ 157.21 Ester, aminoethylidene Organic synthesis (precursor)
N-[2-(1H-indol-3-yl)ethyl]hexanamide C₁₄H₁₉N₂O 231.31 Amide, indole-ethyl substituent Antimalarial activity (PfCDPK1 inhibitor)
N-[2-(phenylamino)phenyl]hexanamide C₁₈H₂₂N₂O 282.39 Amide, phenylamino group Material science (structural studies)
Ranitidine nitroacetamide C₁₃H₂₀N₄O₃S 312.39 Nitroacetamide, furan, thioether Pharmaceutical impurity/metabolite

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.